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Compound of Interest

Compound Name: Magnesium;bromide;hexahydrate

Cat. No.: B14764456 Get Quote

An In-depth Guide to the Physicochemical Properties of Magnesium Bromide Hexahydrate

(MgBr₂·6H₂O)

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular formula and weight of magnesium

bromide hexahydrate (MgBr₂·6H₂O), a compound with applications in various chemical and

pharmaceutical contexts.

Molecular Identity and Composition
Magnesium bromide hexahydrate is an inorganic compound, specifically a hydrated salt. It

consists of a central magnesium cation (Mg²⁺) ionically bonded to two bromide anions (Br⁻).

The "hexahydrate" designation indicates that each formula unit of magnesium bromide is

associated with six molecules of water (H₂O) of crystallization.[1][2]

Systematic Name: Magnesium Bromide Hexahydrate

Chemical Formula: MgBr₂·6H₂O[1][2]

Alternative Formula: Br₂H₁₂MgO₆[2][3]

The water molecules are integral to the crystalline structure of the solid compound.[2]
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for MgBr₂·6H₂O is detailed below, utilizing the standard atomic weights of each

element.

Element Symbol Quantity
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Magnesium Mg 1 24.305 24.305

Bromine Br 2 79.904[4][5] 159.808

Hydrogen H 12 1.008[6][7] 12.096

Oxygen O 6 15.999[8][9][10] 95.994

Total MgBr₂·6H₂O 292.203

The calculated molecular weight of magnesium bromide hexahydrate is 292.203 g/mol . This

value is consistent with figures published in chemical databases, which report values such as

292.204 g/mol and 292.21 g/mol .[1][3][11]

Structural Representation
The logical relationship between the components of the hydrated salt can be visualized as a

central anhydrous salt coordinated with water molecules.
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Diagram of the molecular components of MgBr₂·6H₂O.

Experimental Protocols
This technical guide focuses on the computational determination of the molecular formula and

weight based on established atomic masses. The methodologies for experimentally

determining these properties, such as through mass spectrometry or gravimetric analysis, are

well-established in the scientific literature but are not detailed herein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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